Cas no 2361657-51-2 (N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide)

• Product Name: N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide
• CAS No: 2361657-51-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5415347
• PubChem ID: 145909816
• Update Time: 2025-05-26

N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide
• 2361657-51-2
• EN300-26587034
• Z3405283087
• N-[5-(1,1-Dimethylethyl)-4-methyl-3-isoxazolyl]-2-propenamide

• Inchi： 1S/C11H16N2O2/c1-6-8(14)12-10-7(2)9(15-13-10)11(3,4)5/h6H,1H2,2-5H3,(H,12,13,14)
• InChI Key： QJFYSCFOBQQFFS-UHFFFAOYSA-N
• SMILES： C(NC1C(C)=C(C(C)(C)C)ON=1)(=O)C=C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.0±42.0 °C(Predicted)
• pka: 11.99±0.70(Predicted)

Additional information on N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide

Research Briefing on N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide (CAS: 2361657-51-2) in Chemical Biology and Pharmaceutical Applications

N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide (CAS: 2361657-51-2) is a novel small molecule that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole scaffold and acrylamide functionality, has shown promising potential in various therapeutic applications, particularly in targeted protein modulation and drug discovery. The molecular structure of this compound suggests its ability to interact with specific biological targets, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide, with particular emphasis on its reactivity and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. Additionally, computational modeling has been utilized to predict its binding affinity and interaction mechanisms with potential biological targets, such as kinases and other enzymes involved in disease pathways.

One of the key findings from recent research is the compound's potential as a covalent inhibitor. The acrylamide moiety in N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide allows it to form irreversible bonds with cysteine residues in target proteins, a mechanism that has been exploited in the development of several FDA-approved drugs. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific protein targets, with IC50 values in the nanomolar range, suggesting high potency and selectivity.

Further investigations into the pharmacological properties of N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide have explored its pharmacokinetics and toxicity profiles. Early-stage animal studies have indicated favorable bioavailability and tissue distribution, with minimal off-target effects. These findings support its potential as a lead compound for further optimization and development into a therapeutic agent. However, additional studies are required to fully elucidate its metabolic pathways and long-term safety.

In the context of drug discovery, N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide has been incorporated into high-throughput screening assays to identify novel drug candidates. Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) and the development of analogs with improved properties. Collaborative efforts between academic and industrial researchers have accelerated the progress in this area, with several patents filed for related compounds and their applications.

The therapeutic potential of N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide extends to various disease areas, including oncology, inflammation, and neurodegenerative disorders. For instance, its ability to modulate key signaling pathways implicated in cancer cell proliferation has been demonstrated in preclinical models, highlighting its promise as an anti-cancer agent. Similarly, its anti-inflammatory properties have been investigated in models of autoimmune diseases, with encouraging results.

In conclusion, N-(5-tert-butyl-4-methyl-1,2-oxazol-3-yl)prop-2-enamide (CAS: 2361657-51-2) represents a promising small molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further unravel its mechanisms of action and therapeutic potential, paving the way for its translation into clinical applications.